Cas no 57611-57-1 (Methyl 4-amino-1-benzylpiperidine-4-carboxylate)

Methyl 4-amino-1-benzylpiperidine-4-carboxylate is a piperidine derivative with a benzyl substitution at the nitrogen position and an ester-functionalized amino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its structural features, including the amino and ester functional groups, make it suitable for further derivatization, enabling applications in medicinal chemistry and drug discovery. The benzyl group enhances lipophilicity, which can influence binding affinity in target interactions. The compound’s stability and synthetic accessibility contribute to its utility in developing novel bioactive compounds, particularly in central nervous system (CNS) research.
Methyl 4-amino-1-benzylpiperidine-4-carboxylate structure
57611-57-1 structure
Product Name:Methyl 4-amino-1-benzylpiperidine-4-carboxylate
CAS No:57611-57-1
MF:C14H20N2O2
MW:248.320803642273
MDL:MFCD08751635
CID:1015793
PubChem ID:3044632
Update Time:2025-05-24

Methyl 4-amino-1-benzylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-1-benzylpiperidine-4-carboxylate
    • Methyl 4-amino-1-benzyl-piperidine-4-carboxylate
    • 4-amino-1-benzyl-piperidine-4-carboxylic acid methyl ester
    • Amino-4-benzyl-1-isonipecotinsaeure-methylester
    • MDL: MFCD08751635
    • Inchi: 1S/C14H20N2O2/c1-18-13(17)14(15)7-9-16(10-8-14)11-12-5-3-2-4-6-12/h2-6H,7-11,15H2,1H3
    • InChI Key: GRSLQEBUAGDFDU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(CCN(CC2C=CC=CC=2)CC1)N)=O

Computed Properties

  • Exact Mass: 248.15200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.131±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 337.2 ℃ at 760 mmHg
  • Flash Point: 157.7℃
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 55.56000
  • LogP: 1.79110

Methyl 4-amino-1-benzylpiperidine-4-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-amino-1-benzylpiperidine-4-carboxylate Pricemore >>

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Additional information on Methyl 4-amino-1-benzylpiperidine-4-carboxylate

Comprehensive Overview of Methyl 4-amino-1-benzylpiperidine-4-carboxylate (CAS No. 57611-57-1)

Methyl 4-amino-1-benzylpiperidine-4-carboxylate (CAS No. 57611-57-1) is a piperidine derivative with significant potential in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals frequently search for "Methyl 4-amino-1-benzylpiperidine-4-carboxylate synthesis" or "57611-57-1 applications," reflecting its growing relevance in modern science.

The molecular structure of Methyl 4-amino-1-benzylpiperidine-4-carboxylate combines a piperidine ring with a benzyl group and a carboxylate ester, making it a valuable intermediate in organic synthesis. Its CAS No. 57611-57-1 is often cited in patents and academic papers, particularly in studies exploring novel drug candidates. Recent trends show increased interest in "piperidine derivatives in drug discovery" and "amine-functionalized carboxylates," aligning with this compound's properties.

One of the key advantages of Methyl 4-amino-1-benzylpiperidine-4-carboxylate is its role as a building block for bioactive molecules. Its amino and ester functional groups allow for further modifications, enabling the creation of libraries of compounds for screening. Searches like "57611-57-1 solubility" or "stability of Methyl 4-amino-1-benzylpiperidine-4-carboxylate" highlight practical concerns among users, emphasizing the need for detailed physicochemical data.

In the context of green chemistry, Methyl 4-amino-1-benzylpiperidine-4-carboxylate has been explored for sustainable synthesis routes. Queries such as "eco-friendly synthesis of piperidine derivatives" or "57611-57-1 catalytic methods" reflect this trend. Researchers are increasingly focusing on minimizing waste and improving atom economy, making this compound a candidate for innovative catalytic processes.

The compound's potential in central nervous system (CNS) drug development is another area of interest. With rising searches for "piperidine-based CNS agents" and "4-amino-1-benzylpiperidine analogs," its structural motif is recognized for modulating neurological targets. However, thorough pharmacological profiling is essential to unlock its full therapeutic potential.

Analytical characterization of Methyl 4-amino-1-benzylpiperidine-4-carboxylate (CAS No. 57611-57-1) often involves techniques like NMR, HPLC, and mass spectrometry. Users frequently inquire about "57611-57-1 spectroscopic data" or "purity standards for Methyl 4-amino-1-benzylpiperidine-4-carboxylate," underscoring the importance of quality control in research applications.

In summary, Methyl 4-amino-1-benzylpiperidine-4-carboxylate represents a versatile scaffold in medicinal and synthetic chemistry. Its CAS No. 57611-57-1 serves as a critical identifier for researchers navigating chemical databases. As interest grows in "tailored piperidine synthesis" and "functionalized carboxylates," this compound will likely remain a focal point in innovative scientific endeavors.

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